Cas no 58297-33-9 (Benzene, 4-ethynyl-1,2-dinitro-)

Benzene, 4-ethynyl-1,2-dinitro- structure
58297-33-9 structure
Product Name:Benzene, 4-ethynyl-1,2-dinitro-
CAS No:58297-33-9
MF:C8H4N2O4
MW:192.128361701965
CID:342563
PubChem ID:21482473
Update Time:2025-04-19

Benzene, 4-ethynyl-1,2-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-ethynyl-1,2-dinitro-
    • 4-ethynyl-1,2-dinitrobenzene
    • 3,4-dinitroethynyl benzene
    • PCTQESXTJXZFQK-UHFFFAOYSA-N
    • SCHEMBL11689602
    • DTXSID80614503
    • 58297-33-9
    • AKOS006308047
    • Inchi: 1S/C8H4N2O4/c1-2-6-3-4-7(9(11)12)8(5-6)10(13)14/h1,3-5H
    • InChI Key: PCTQESXTJXZFQK-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C#C)C=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 192.01712
  • Monoisotopic Mass: 192.01710661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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